Cas no 283168-85-4 (4(3H)-Pyrimidinone,3-acetyl-2-(methylthio)-)

• Product Name: 4(3H)-Pyrimidinone,3-acetyl-2-(methylthio)-
• CAS No: 283168-85-4
• MF: C₇H₈N₂O₂S
• MW: 184.215620040894
• CID: 248413
• PubChem ID: 45119505
• Update Time: 2025-04-19

4(3H)-Pyrimidinone,3-acetyl-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone,3-acetyl-2-(methylthio)-
• 3-acetyl-2-(methylthio)pyrimidin-4(3H)-one
• 283168-85-4

• Inchi： 1S/C7H8N2O2S/c1-5(10)9-6(11)3-4-8-7(9)12-2/h3-4H,1-2H3
• InChI Key： QBUSCQHHKDUVBB-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=CC(N1C(C)=O)=O

Computed Properties

• Exact Mass: 184.03064868g/mol
• Monoisotopic Mass: 184.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 75Ų